Cas no 25252-46-4 (1,3-Dimethyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)

• Product Name: 1,3-Dimethyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid
• CAS No: 25252-46-4
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD00126746
• CID: 252264
• PubChem ID: 2776541
• Update Time: 2025-06-07

1,3-Dimethyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Carboxy-1,3-dimethyl-1H-thieno[2,3-c]pyrazole
• 1,3-Dimethyl-1H-thieno[2,3-c]-pyrazole-5-carboxylic acid
• 1,3-Dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• 1,3-dimethylthieno[2,3-c]pyrazole-5-carboxylic acid
• 1H-Thieno[2,3-c]pyrazole-5-carboxylicacid, 1,3-dimethyl-
• 1,3-Dimethyl-thieno<2.3-c>pyrazol-5-carbonsaeure
• 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid, AldrichCPR
• SDCCGMLS-0066039.P001
• W-206942
• 1, 3-dimethylthieno[2, 3-c]pyrazole-5-carboxylic acid
• DTXSID70380169
• MFCD00126746
• QRANSYHQSVJLHX-UHFFFAOYSA-N
• PS-4301
• TD8159
• EN300-26006
• FT-0606684
• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 1,3-dimethyl-
• 25252-46-4
• Z220382864
• AC-28061
• SCHEMBL1520694
• Q27451477
• AKOS001297894
• CS-W015704
• 4fzj
• 0W1
• DB-010893
• 1,3-Dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
• 1,3-Dimethyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid

• MDL： MFCD00126746
• Inchi： 1S/C8H8N2O2S/c1-4-5-3-6(8(11)12)13-7(5)10(2)9-4/h3H,1-2H3,(H,11,12)
• InChI Key： QRANSYHQSVJLHX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(C)=NN(C)C1=2

Computed Properties

• Exact Mass: 196.03100
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 316-317
• Boiling Point: 401.5℃/760mmHg
• Flash Point: 196.6°C
• Refractive Index: 1.724
• Solubility: Very slightly soluble (0.77 g/l) (25 º C),
• PSA: 83.36000
• LogP: 1.64140

1,3-Dimethyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38